Natural acetylenes. Part XIX. Metabolites from some Poria species

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000135

Abstract

Nemotinic acid (I; R[double bond, length half m-dash]H) and nemotin (II) have been isolated from the culture media of Poria subacida, P. colorea, and P. mutans. P. subacida also yields methyl nemotinate (I; R[double bond, length half m-dash]Me).

The ene-diyne hydroxy-acid (V; R[double bond, length half m-dash]H) has been obtained from P. selecta, and the all-trans-C12-tetraene diol (VI) from P. pearsonii. The latter compound is also elaborated by the fungus Coprinus flocculosus. Daedalea juniperina produces several polyenes, one of which has been identified as all-trans-decatetraenol (VII).

Natural acetylenes. Part XIX. Metabolites from some Poria species
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